1-allyl-4-(1-(3-(3,5-dimethylphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• InChI: InChI=1S/C25H29N3O2/c1-4-10-27-17-20(16-24(27)29)25-26-22-8-5-6-9-23(22)28(25)11-7-12-30-21-14-18(2)13-19(3)15-21/h4-6,8-9,13-15,20H,1,7,10-12,16-17H2,2-3H3
• InChI Key: MGXQTSPMAYEXJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC=C)C
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol
• CAS No.: 878692-88-7

Description

1-allyl-4-(1-(3-(3,5-dimethylphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C25H29N3O2 and its molecular weight is 403.526. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The compound has been involved in the synthesis and structural characterization of various heterocyclic compounds, reflecting its utility in the development of novel chemical entities. For instance, it's utilized in the creation of structurally diverse compound libraries, indicating its significance in drug discovery and chemical biology (Ciber et al., 2023) (Poomathi et al., 2015) (Dobrikov et al., 2011).

Photophysical Properties and Applications

• The photophysical properties of related compounds have been studied, indicating potential applications in the field of organic electronics, such as in the creation of electroluminescent layers for displays, which could have implications in the development of display technologies (Dobrikov et al., 2011).

Chemical Reactions and Libraries

• It's also been utilized as a starting material or intermediary in various chemical reactions, highlighting its versatility and importance in synthetic chemistry. This includes its role in generating a structurally diverse library of compounds, showcasing its potential in the exploration of chemical space and the development of new molecules for various applications (Roman, 2013).

Heterocyclic Compounds Synthesis

• Furthermore, the compound has been involved in the synthesis of heterocyclic compounds, which are crucial structures in medicinal chemistry. These structures form the backbone of many pharmaceuticals and are central to drug design and discovery (Potikha et al., 2012).

Mechanism of Action

In the context of bioactive molecules, the mechanism of action refers to how the molecule exerts its effect in a biological system. This often involves the molecule’s interaction with specific proteins or other biological targets.

Safety and Hazards

This refers to the potential risks associated with handling or exposure to the compound. It can include toxicity information, safety precautions, proper handling and storage procedures, and first aid measures.